3-Fluoro-4-nitro-N-(3-pyridylmethyl)benzamide

• Molecular Formula: C13H10FN3O3
• Molecular Weight: 275.23 g/mol
• IUPAC Name: 3-fluoro-4-nitro-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C13H10FN3O3/c14-11-6-10(3-4-12(11)17(19)20)13(18)16-8-9-2-1-5-15-7-9/h1-7H,8H2,(H,16,18)
• InChI Key: ZUXBMDVSUPYQSM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CNC(=O)C2=CC(=C(C=C2)[N+](=O)[O-])F

Description

3-Fluoro-4-nitro-N-(3-pyridylmethyl)benzamide is a useful research compound. Its molecular formula is C13H10FN3O3 and its molecular weight is 275.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Fluoro-4-nitrobenzoic acid 2.78 g, 3-pyridylmethylamine 1.55 mL, N,N-diisopropylethylamine 2.61 mL, 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride 4.31 g, 1-hydroxybenzotriazole monohydrate 2.98 g and acetonitrile 39 mL were mixed and stirred for 20 hours. The reaction liquid was poured in saturated aqueous sodium hydrogencarbonate solution and extracted with ethyl acetate. The organic layer was washed with saturated aqueous sodium hydrogencarbonate solution and saturated brine by the order stated, and dried over magnesium sulfate. Distilling the solvent off, 4.09 g of the title compound was obtained.